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Compound of Interest

Compound Name: Dimethyl chlorophosphate

Cat. No.: B043699 Get Quote

An In-depth Technical Guide to the Safe Laboratory Use of Dimethyl Chlorophosphate

Overview and Core Hazards
Dimethyl chlorophosphate (CAS No. 813-77-4), also known as dimethyl

phosphorochloridate, is a highly toxic and corrosive organophosphorus compound.[1][2] It is

primarily utilized in organic synthesis, for instance, in the preparation of phosphate esters. Due

to its acute toxicity via oral, dermal, and inhalation routes, and its corrosive nature, stringent

safety protocols are imperative for its handling in any laboratory setting.[1] This compound is

classified as a cholinesterase inhibitor, and exposure can lead to severe systemic effects,

including headache, dizziness, muscle spasms, respiratory depression, and potentially coma or

death.[3][4][5] Furthermore, it reacts with water, liberating toxic gas, and is corrosive to metals.

[1][2]

Hazard Statements:

Fatal if swallowed, in contact with skin, or if inhaled.

Causes severe skin burns and eye damage.[2]

May be corrosive to metals.[2]

Toxicological and Physical Properties
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Understanding the toxicological and physical characteristics of dimethyl chlorophosphate is

fundamental to its safe handling. The available data is summarized below.

Table 1: GHS Hazard Classification for Dimethyl
Chlorophosphate

Hazard Class Category

Acute Toxicity, Oral Category 1 / 2

Acute Toxicity, Dermal Category 1 / 2

Acute Toxicity, Inhalation Category 2

Skin Corrosion / Irritation Category 1B

Serious Eye Damage / Irritation Category 1

Source:[1]

Table 2: Physical and Chemical Properties of Dimethyl
Chlorophosphate

Property Value

Molecular Formula C₂H₆ClO₃P

Molecular Weight 144.49 g/mol

Appearance Colorless to almost colorless clear liquid

Boiling Point 80 °C @ 25 mmHg

Flash Point 113 °C (235.4 °F) - closed cup

Specific Gravity 1.34

Refractive Index 1.41

Source:[2]

Note on Analog Compound Toxicity: While specific LD₅₀ data for dimethyl chlorophosphate is

not readily available in the provided results, the related compound diethyl chlorophosphate
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exhibits extremely high toxicity (Oral LD₅₀ (rat): 11 mg/kg; Dermal LD₅₀ (rabbit): 8 μL/kg).[6]

This suggests that dimethyl chlorophosphate should be handled as a substance with

similarly high acute toxicity.

Safe Handling and Storage
Adherence to strict handling and storage protocols is critical to prevent exposure and

accidents.

Handling:

Ventilation: Always handle dimethyl chlorophosphate inside a certified chemical fume hood

to control airborne levels.[7][8]

Avoid Contact: Prevent any contact with eyes, skin, or clothing.[1][7] Do not breathe vapors

or mists.[7]

Inert Atmosphere: Handle and store under an inert gas like nitrogen, as the compound is

moisture-sensitive.[8][9]

Hygiene: Wash hands and face thoroughly after handling.[7][10] Do not eat, drink, or smoke

in the work area.[5] Contaminated clothing must be removed immediately and washed

before reuse.[7] Discard contaminated shoes.[7]

Storage:

Container: Keep containers tightly closed in a dry, cool, and well-ventilated area.[1][7] Store

in the original, corrosion-resistant container.[2][8]

Temperature: Store in a freezer (below 0°C) to maintain stability.[2][8]

Incompatibilities: Store away from incompatible materials such as water, moisture, strong

bases, acids, and oxidizing agents.[1][5]

Security: Store in a locked-up area accessible only to qualified and authorized personnel.[8]

[10]
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Personal Protective Equipment (PPE)
Comprehensive personal protective equipment is mandatory when handling dimethyl
chlorophosphate.

Eye/Face Protection: Wear chemical safety goggles and a face shield.[7][8] Ensure an

eyewash station is immediately accessible.[5][11]

Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to

prevent any possibility of skin exposure.[5][7] Flame-retardant and antistatic protective

clothing is recommended.[10] An emergency shower must be available.[5]

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, use a NIOSH/MSHA-approved full-face respirator with appropriate cartridges

(e.g., organic vapor filter).[1][7][11] A respiratory protection program compliant with OSHA 29

CFR 1910.134 must be followed.[7]

Emergency Procedures
Immediate and correct response to emergencies such as spills or exposures is crucial.

First Aid Measures
General Advice: Seek immediate medical attention in case of any exposure.[7] Show the safety

data sheet to the medical personnel.

Inhalation: Move the victim to fresh air immediately.[7] If breathing has stopped, provide

artificial respiration (do not use mouth-to-mouth).[7][12] If breathing is difficult, administer

oxygen.[7]

Skin Contact: Immediately remove all contaminated clothing.[8] Flush the skin with large

amounts of soap and water for at least 15-30 minutes.[5][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes,

occasionally lifting the upper and lower eyelids.[5][7] Remove contact lenses if present and

easy to do.[8]
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Ingestion: If the victim is conscious and alert, rinse their mouth and give 2-4 cupfuls of milk

or water.[7] Do NOT induce vomiting.[8]

Spill Response Protocol
The response to a spill depends on its scale. For any major spill, or if you are uncertain,

evacuate the area and call for emergency response personnel immediately.[13][14]

Experimental Protocol: Minor Spill Cleanup

This protocol applies to small, incidental spills that can be safely managed by trained laboratory

personnel.

Alert Personnel: Immediately alert others in the vicinity.[13]

Don PPE: Put on the full personal protective equipment detailed in Section 4.0 (respirator,

chemical-resistant gloves, splash goggles, face shield, lab coat/apron).[13]

Contain Spill: Confine the spill to a small area. Create a dike around the spill's edges using

an inert, non-combustible absorbent material like dry sand, earth, or vermiculite.[5][15][16]

Do not use combustible materials like paper towels.[15]

Absorb Spill: Gently cover and absorb the spill with the absorbent material, working from the

outside in.[16]

Neutralization (Use with caution): For spills of corrosive materials, neutralization can be

attempted. Acids can be neutralized with soda ash or sodium bicarbonate.[4][16] Use pH

paper to confirm neutralization. This process can generate heat and splashing; proceed with

caution.

Collect Residue: Carefully scoop the absorbed material into a labeled, leak-proof container

for hazardous waste.[5][16]

Decontaminate Area: Wash the spill area with soap and water.[5] Collect the rinse water for

hazardous waste disposal if the chemical is highly toxic.[13]

Ventilate: Ensure the area is well-ventilated after cleanup is complete.[5]
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Dispose of Waste: Dispose of the sealed container and any contaminated PPE as hazardous

waste according to local, state, and federal regulations.[5][8]

Restock: Replace all used items in the spill kit.[13]

Logical Workflow for Spill Response
The following diagram illustrates the decision-making process and necessary actions when a

dimethyl chlorophosphate spill occurs.
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Caption: Workflow for dimethyl chlorophosphate spill response.
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Waste Disposal
All waste containing dimethyl chlorophosphate, including cleanup materials and

contaminated PPE, must be treated as hazardous waste.[5]

Collection: Store waste in clearly labeled, tightly sealed, and appropriate containers.

Regulations: Chemical waste generators must consult local, regional, and national

hazardous waste regulations to ensure complete and accurate classification and disposal.[1]

[11] Do not empty into drains.[1]

Professional Disposal: Arrange for disposal through a licensed hazardous waste disposal

company.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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